Cas no 1187163-92-3 (4-(6-Methoxypyridin-2-yl)benzonitrile)

• Product Name: 4-(6-Methoxypyridin-2-yl)benzonitrile
• CAS No: 1187163-92-3
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• MDL: MFCD13152449
• CID: 1033902
• PubChem ID: 49761817
• Update Time: 2025-11-02

4-(6-Methoxypyridin-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6-Methoxypyridin-2-yl)benzonitrile
• J-513243
• AKOS016017063
• DB-294800
• 1187163-92-3
• MFCD13152449
• 4-(6-Methoxy-2-pyridyl)benzonitrile
• DTXSID20678487

• MDL： MFCD13152449
• Inchi： 1S/C13H10N2O/c1-16-13-4-2-3-12(15-13)11-7-5-10(9-14)6-8-11/h2-8H,1H3
• InChI Key： KVOUCSMAMRBLKH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2C=CC(C#N)=CC=2)=N1

Computed Properties

• Exact Mass: 210.079
• Monoisotopic Mass: 210.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.9A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(6-Methoxypyridin-2-yl)benzonitrile

4-(6-Methoxypyridin-2-yl)benzonitrile (CAS 1187163-92-3): A Versatile Chemical Intermediate for Pharmaceutical and Material Science Applications

4-(6-Methoxypyridin-2-yl)benzonitrile (CAS 1187163-92-3) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications. This nitrile-containing pyridine derivative serves as a valuable building block in pharmaceutical synthesis and material science, particularly in the development of novel drug candidates and advanced functional materials.

The molecular structure of 4-(6-Methoxypyridin-2-yl)benzonitrile combines a methoxy-substituted pyridine ring with a benzonitrile moiety, creating a versatile scaffold that can participate in various chemical transformations. This aromatic nitrile compound exhibits excellent stability under normal conditions, making it suitable for diverse synthetic applications. Researchers particularly value its electron-withdrawing properties and hydrogen bond acceptor capabilities, which contribute to its utility in medicinal chemistry.

In the pharmaceutical industry, 4-(6-Methoxypyridin-2-yl)benzonitrile has emerged as a key intermediate for the synthesis of kinase inhibitors and other small molecule therapeutics. Recent studies highlight its potential in developing treatments for inflammatory diseases and certain types of cancer, aligning with current research trends in targeted therapy development. The compound's structural motif appears in several investigational drugs currently in clinical trials, demonstrating its importance in modern drug discovery.

The material science applications of 4-(6-Methoxypyridin-2-yl)benzonitrile are equally noteworthy. Its rigid aromatic structure and polar functional groups make it suitable for creating organic semiconductors and liquid crystal materials. With the growing demand for flexible electronics and energy-efficient displays, this compound has attracted attention from researchers working on next-generation optoelectronic devices.

Synthetic chemists appreciate 4-(6-Methoxypyridin-2-yl)benzonitrile for its versatility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig couplings. The methoxy group at the 6-position of the pyridine ring offers opportunities for further functionalization, while the benzonitrile group can be transformed into various other functional groups, including carboxylic acids, amides, and tetrazoles.

From a commercial perspective, the demand for 4-(6-Methoxypyridin-2-yl)benzonitrile has been steadily increasing, driven by its applications in both pharmaceutical and material science sectors. Suppliers typically offer this compound with high purity levels (>98%), catering to the stringent requirements of research and development laboratories. The global market for such specialty chemicals is expected to grow significantly in the coming years, particularly in regions with strong pharmaceutical and electronics industries.

Quality control of 4-(6-Methoxypyridin-2-yl)benzonitrile involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the purity standards required for sensitive applications. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizers to maintain its stability over extended periods.

Recent advancements in synthetic methodology have improved the production efficiency of 4-(6-Methoxypyridin-2-yl)benzonitrile, making it more accessible to researchers. Modern catalytic systems and green chemistry approaches have reduced the environmental impact of its synthesis while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The safety profile of 4-(6-Methoxypyridin-2-yl)benzonitrile has been well-characterized through standard laboratory testing. While it requires standard laboratory precautions, it doesn't exhibit extreme toxicity or environmental hazards under normal handling conditions. Material safety data sheets provide detailed guidance on proper handling procedures to ensure user safety during research applications.

Looking forward, 4-(6-Methoxypyridin-2-yl)benzonitrile is poised to play an increasingly important role in both pharmaceutical and material science research. Its unique combination of structural features and chemical reactivity continues to inspire novel applications, particularly in areas such as drug discovery, organic electronics, and catalysis. As research into its derivatives expands, we can anticipate seeing more innovative uses for this versatile compound in cutting-edge scientific applications.